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Compound Name: SDz 220-581 hydrochloride

Cat. No.: B1139372

For Researchers, Scientists, and Drug Development Professionals

Abstract

SDZ 220-581 hydrochloride is a potent and selective competitive N-methyl-D-aspartate
(NMDA) receptor antagonist. Preclinical investigations have demonstrated its efficacy in a
range of models for neurological disorders, including epilepsy and neurodegenerative
diseases. This technical guide provides a comprehensive review of the key preclinical findings,
detailing the experimental methodologies, summarizing quantitative data, and illustrating the
underlying signaling pathways and experimental workflows.

Mechanism of Action

SDZ 220-581 acts as a competitive antagonist at the glutamate binding site on the NMDA
receptor.[1][2] By competing with the endogenous agonist glutamate, it prevents the opening of
the ion channel, thereby inhibiting the influx of Ca2+ and Na+ ions. This modulation of
glutamatergic neurotransmission is the primary mechanism underlying its pharmacological
effects. The NMDA receptor is a crucial component of excitatory synaptic transmission and its
overactivation is implicated in excitotoxicity, a key pathological process in various neurological
conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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